Acid red 266 Acid red 266 Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing.
Brand Name: Vulcanchem
CAS No.: 57741-47-6
VCID: VC21289027
InChI: InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);
SMILES: C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Molecular Formula: C17H11ClF3N3NaO4S
Molecular Weight: 468.8 g/mol

Acid red 266

CAS No.: 57741-47-6

Cat. No.: VC21289027

Molecular Formula: C17H11ClF3N3NaO4S

Molecular Weight: 468.8 g/mol

* For research use only. Not for human or veterinary use.

Acid red 266 - 57741-47-6

Specification

Description Dark brown powder, soluble in water. Soluble in strong sulfuric acid is a deep red in solution, after diluted NSW. Mainly used for nylon fabric dyeing and printing, and is suitable for direct printing polyamide, especially for the polyamide fiber of carpet dyeing, is not suitable for discharge printing.
CAS No. 57741-47-6
Molecular Formula C17H11ClF3N3NaO4S
Molecular Weight 468.8 g/mol
IUPAC Name sodium;6-amino-5-[[4-chloro-2-(trifluoromethyl)phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate
Standard InChI InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);
Standard InChI Key YNUGLCBUZUXXET-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na+]
Canonical SMILES C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)O)O)N=NC3=C(C=C(C=C3)Cl)C(F)(F)F)N.[Na]

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